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Compound of Interest

Compound Name: Adlupulone

CAS No.: 28374-71-2

Cat. No.: B1665543 Get Quote

Adlupulone (CAS: 35049-54-8) is a hop beta-acid predominantly used in brewing research

and antimicrobial assays.[1][2][3][4] While generally recognized as safe (GRAS) in dilute food

matrices, pure laboratory-grade Adlupulone is classified as acutely toxic (Oral Category 3) and

a skin sensitizer.[1][3][4]

Core Disposal Directive:

Do NOT dispose of Adlupulone or its residues down the sink.[1][2] It is lipophilic and toxic to

aquatic microorganisms, which can disrupt municipal water treatment biosystems.[2]

Primary Waste Stream: High BTU Incineration (Organic Waste).[1][2][3][4]

Solvent Compatibility: Adlupulone is insoluble in water.[1][2][3][4] Glassware and spills must

be cleaned with ethanol or methanol prior to washing with soap and water.[1][2]

Chemical Profile & Risk Assessment
To handle Adlupulone safely, you must understand why these protocols exist.
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Property Value Operational Implication

Molecular Formula

High carbon content makes it

suitable for fuel

blending/incineration.[1][2][3]

[4]

LogP (Lipophilicity) ~6.7 - 6.9

Hydrophobic. Will adhere

stubbornly to glass and plastic.

[1][2][3][4] Water rinses are

ineffective and will spread

contamination.[2][3][4]

Stability Oxidation Sensitive

Rapidly degrades into

hulupones upon exposure to

air/light.[1][2][3][4] Old samples

may contain unknown

oxidation byproducts with

differing toxicity profiles.[2][3]

[4]

GHS Hazards
H301 (Toxic Oral), H317

(Sensitizer)

Ingestion and dermal contact

are the primary vectors.[1][2]

[4] Aerosolization of powder is

a critical risk during weighing.

[2][3][4]

The Causality of Protocol: We utilize organic solvent waste streams not just because

Adlupulone is organic, but because its high lipophilicity (LogP > 6) means it will form films on

plumbing surfaces, creating long-term contamination hazards and potential cross-reactivity with

oxidizers in the drain system.[1][4]

Detailed Disposal Protocols
A. Solid Waste (Pure Compound)
Applicability: Expired stock, weighing boats, contaminated gloves.[1][2][4]
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Containment: Place solid waste directly into a transparent, sealable polyethylene bag

(secondary containment).[1][2][4]

Labeling: Affix a hazardous waste tag.

Constituents: "Adlupulone (Hop Beta-Acid)"[1][2][3][4]

Hazard Checkbox: Toxic, Irritant.[1][2][4]

Disposal Bin: Transfer to the Solid Hazardous Waste Drum (typically designated for

incineration).[1][2][4]

B. Liquid Waste (Stock Solutions & HPLC Waste)
Applicability: Dissolved samples in Methanol, Ethanol, or DMSO.[1][2]

Segregation: Ensure the waste container is designated for Non-Halogenated Organic

Solvents.

Critical: Do NOT mix with oxidizing acids (e.g., Nitric Acid waste).[1][2][4] Hop acids are

reducing agents and can react exothermically.[2][3][4]

Solvent Rinse: If the solution is aqueous (e.g., buffer), add 10% volume Ethanol to ensure

Adlupulone remains in solution and does not precipitate on the container walls.[2]

Transfer: Pour into the carboy using a funnel. Cap immediately to prevent solvent

evaporation.[1][2][3][4]

C. Glassware Decontamination (The "Solvent Wash"
Rule)
Because Adlupulone is resinous:[1][4]

Step 1: Rinse glassware with Ethanol or Acetone into the Liquid Organic Waste container.[1]

[2][3][4]

Step 2: Only after the solvent rinse, wash with detergent and water in the sink.[2]
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Visual Decision Matrix (Workflow)
The following diagram illustrates the logical flow for determining the correct waste stream,

ensuring no Adlupulone enters the municipal water system.

Adlupulone Waste Generated
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Liquid Solution
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Bulk Material
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(Tag: Flammable/Toxic)

Pour into Carboy

Sink / Drain

PROHIBITED

Rinse with Ethanol/Acetone

Absorb & Wipe

Dispose Wipes

Regular Trash

Click to download full resolution via product page

Figure 1: Decision matrix for Adlupulone waste streams. Note the strict prohibition of drain

disposal due to aquatic toxicity.[2]

Emergency Spill Management
Scenario: You have dropped a vial of 500mg pure Adlupulone powder.
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Isolate: Evacuate the immediate area. Adlupulone powder is a respiratory irritant.[1][2][3][4]

PPE: Don double nitrile gloves, safety goggles, and an N95 (or P100) respirator if powder is

airborne.[1][2]

Containment: Cover the spill with a solvent-dampened paper towel (Ethanol) to prevent dust

generation.[1][2][3][4]

Cleanup:

Wipe up the powder/solvent mixture.[1][2][4]

Clean the surface twice with Ethanol or Isopropanol.[1][2][3] (Water will just smear the

resin).[1][2][4]

Disposal: Place all wipes and gloves into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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